8-[(3-fluorophenoxy)acetyl]-2-methyl-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 8-[2-(3-fluorophenoxy)acetyl]-2-methyl-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C17H21FN2O3/c1-19-12-17(10-15(19)21)5-7-20(8-6-17)16(22)11-23-14-4-2-3-13(18)9-14/h2-4,9H,5-8,10-12H2,1H3
• InChI Key: AQMUNQTYRVHSON-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2(CCN(CC2)C(=O)COC3=CC(=CC=C3)F)CC1=O
• Molecular Formula: C17H21FN2O3
• Molecular Weight: 320.36 g/mol

Description

8-[(3-fluorophenoxy)acetyl]-2-methyl-2,8-diazaspiro[4.5]decan-3-one, commonly known as FPAC, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FPAC belongs to the class of spirocyclic compounds, which have been shown to possess a wide range of biological activities.

Scientific Research Applications

Antihypertensive Activity

Research has identified a series of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, which includes structurally related compounds, as potential antihypertensive agents. These compounds were synthesized and screened for their activity in spontaneously hypertensive rats. Notably, compounds with specific substitutions exhibited significant antihypertensive effects. This indicates the potential of this structural class for developing new antihypertensive drugs (Caroon et al., 1981).

Anticonvulsant Agents

A series of novel 8-amino-3-[2-(4-fluorophenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione derivatives were synthesized and evaluated for their anticonvulsant activities. The majority of these compounds showed activity in maximal electroshock seizure (MES) tests, with some demonstrating significant protective effects on seizures compared to standard drugs. This underscores the compound's relevance in the development of anticonvulsant therapies (Madaiah et al., 2012).

Antiviral Activity

Research into 1-thia-4-azaspiro[4.5]decan-3-one derivatives, which are structurally related to the compound , has shown inhibitory effects against the human coronavirus and influenza virus. This highlights the compound's potential as a versatile chemical structure for antiviral drug development, particularly against respiratory viruses (Apaydın et al., 2019).

Antifungal Agents

A study on the synthesis and biological evaluation of diazaspiro[4.5]decan-1-one derivatives as potential chitin synthase inhibitors and antifungal agents revealed that several compounds exhibited moderate to excellent potency against chitin synthase, with significant antifungal activity. This suggests the compound's applicability in antifungal drug development (Li et al., 2019).

Anticancer and Antidiabetic Applications

Another study focused on the development of spirothiazolidines analogs, including 4-(4-Aminophenyl)-1-thia-4-azaspiro[4.5]decan-3-one derivatives, showed significant anticancer and antidiabetic activities. These findings point to the potential of such compounds in treating cancer and diabetes (Flefel et al., 2019).